2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide

• Molecular Formula: C17H16ClNO2
• Molecular Weight: 301.8 g/mol
• IUPAC Name: 2-chloro-N-[4-(2-methylprop-2-enoxy)phenyl]benzamide
• InChI: InChI=1S/C17H16ClNO2/c1-12(2)11-21-14-9-7-13(8-10-14)19-17(20)15-5-3-4-6-16(15)18/h3-10H,1,11H2,2H3,(H,19,20)
• InChI Key: RQINCDKRIRBZQH-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide, also known as Cmpd-1, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of drug discovery.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is not fully understood. However, it is believed that 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide inhibits the activity of certain proteins, which can lead to the inhibition of cell growth and the prevention of disease progression.
Biochemical and Physiological Effects
2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can lead to the inhibition of cell growth. It has also been found to have anti-inflammatory properties and can reduce the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide in lab experiments is its potential to inhibit the growth of cancer cells and prevent disease progression. However, one limitation is that the mechanism of action of 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide is not fully understood, which makes it difficult to predict its effects on different cell types.

Future Directions

There are several future directions for the research on 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide. One direction is to further investigate its anti-tumor properties and its potential to prevent the progression of cancer. Another direction is to study its effects on other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide and its effects on different cell types.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide involves several steps. The first step is the synthesis of 4-hydroxybenzaldehyde, which is then reacted with 2-methylprop-2-en-1-ol to form 4-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde. This compound is then reacted with 2-chlorobenzoyl chloride to form 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide.

Scientific Research Applications

2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has been the subject of several scientific studies due to its potential applications in drug discovery. One study found that 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide has anti-tumor properties and can inhibit the growth of cancer cells. Another study found that 2-chloro-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}benzamide can inhibit the activity of a protein that is involved in the development of Alzheimer's disease.